Cas no 110224-25-4 (Pentanamide, 5-chloro-N-(4-methylphenyl)-)

• Product Name: Pentanamide, 5-chloro-N-(4-methylphenyl)-
• CAS No: 110224-25-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 2885964
• Update Time: 2023-08-10

Pentanamide, 5-chloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-chloro-N-(4-methylphenyl)-

• Inchi： 1S/C12H16ClNO/c1-10-5-7-11(8-6-10)14-12(15)4-2-3-9-13/h5-8H,2-4,9H2,1H3,(H,14,15)
• InChI Key： HZPWRQKBUXPSBM-UHFFFAOYSA-N
• SMILES： ClCCCCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1